N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C12H12N4O2S2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-(3-cyano-4,5-dimethylfuran-2-yl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12N4O2S2/c1-6-7(2)18-11(9(6)4-13)14-10(17)5-19-12-16-15-8(3)20-12/h5H2,1-3H3,(H,14,17)
• InChI Key: IMWDJGGIDCXUBB-UHFFFAOYSA-N
• SMILES: CC1=C(OC(=C1C#N)NC(=O)CSC2=NN=C(S2)C)C

Description

N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide, also known as DMF-DT, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been studied extensively for its biological and pharmacological properties, and its unique chemical structure has made it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is not fully understood. However, it is believed that it works by modulating various signaling pathways in the body. N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation. It has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and cell death. N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has also been shown to enhance the production of antioxidants and improve mitochondrial function. These effects make N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide an attractive candidate for further research in the field of medicine.

Advantages and Limitations for Lab Experiments

N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to have low toxicity and is well-tolerated in animal studies. N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide is also stable and can be easily synthesized in a laboratory setting. However, one limitation is that N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide can be difficult to dissolve in water, which can make it challenging to administer in certain experiments.

Future Directions

There are several future directions for the research of N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide. One direction is to further investigate its potential therapeutic applications in the treatment of neurodegenerative diseases. Another direction is to study its potential use in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Additionally, further research is needed to understand the mechanism of action of N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide and its potential interactions with other drugs. Overall, N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has shown great promise as a potential therapeutic agent, and further research is needed to fully understand its potential applications.

Synthesis Methods

N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process is complex and requires specialized knowledge and equipment. The synthesis of N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been described in detail in various scientific publications, and it is typically performed in a laboratory setting.

Scientific Research Applications

N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has been studied for its potential therapeutic applications in various scientific research fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. N-(3-cyano-4,5-dimethyl-2-furyl)-2-[(5-methyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.